Cas no 926032-11-3 (N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3-fluoro-4-methoxybenzene-1-sulfonamide)

• Product Name: N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3-fluoro-4-methoxybenzene-1-sulfonamide
• CAS No: 926032-11-3
• MF: C₁₈H₁₉FN₂O₅S
• MW: 394.417267084122
• CID: 6130022
• PubChem ID: 40889488
• Update Time: 2025-07-11

N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3-fluoro-4-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3-fluoro-4-methoxybenzene-1-sulfonamide
• Benzenesulfonamide, N-(4-ethyl-2,3,4,5-tetrahydro-5-oxo-1,4-benzoxazepin-7-yl)-3-fluoro-4-methoxy-
• N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-3-fluoro-4-methoxybenzenesulfonamide
• N-(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)-3-fluoro-4-methoxybenzenesulfonamide
• F2277-0137
• 926032-11-3
• AKOS024635652

• Inchi： 1S/C18H19FN2O5S/c1-3-21-8-9-26-16-6-4-12(10-14(16)18(21)22)20-27(23,24)13-5-7-17(25-2)15(19)11-13/h4-7,10-11,20H,3,8-9H2,1-2H3
• InChI Key： OHLAQESQPQVYMF-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C3OCCN(CC)C(=O)C3=C2)(=O)=O)=CC=C(OC)C(F)=C1

Computed Properties

• Exact Mass: 394.09987105g/mol
• Monoisotopic Mass: 394.09987105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 93.3Ų

Experimental Properties

• Density: 1.371±0.06 g/cm3(Predicted)
• Boiling Point: 588.2±60.0 °C(Predicted)
• pka: 8.21±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3-fluoro-4-methoxybenzene-1-sulfonamide

Introduction to N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3-fluoro-4-methoxybenzene-1-sulfonamide (CAS No. 926032-11-3)

N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3-fluoro-4-methoxybenzene-1-sulfonamide, identified by its CAS number 926032-11-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzoxazepine class of heterocyclic molecules, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

The benzoxazepine scaffold is a fused bicyclic structure consisting of a benzene ring and an oxazole ring, with the presence of an ethyl group at the 4-position and an oxo group at the 5-position. This specific arrangement contributes to the unique electronic and steric properties of the molecule, making it a versatile scaffold for drug design. The presence of a tetrahydro system further enhances its conformational flexibility, which can be exploited to optimize binding interactions with biological targets.

The sulfonamide functional group at the para position of the fluoro-substituted methoxybenzene moiety adds another layer of complexity to the molecule. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The fluoro substituent at the 3-position introduces additional electronic effects that can modulate the reactivity and binding affinity of the molecule.

In recent years, there has been a growing interest in developing novel benzoxazepine derivatives as potential therapeutic agents. These compounds have shown promise in various preclinical studies, particularly in the context of central nervous system (CNS) disorders, neurodegenerative diseases, and cancer. The specific structural features of N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3-fluoro-4-methoxybenzene-1-sulfonamide, such as the benzoxazepine core and the sulfonamide moiety, make it a compelling candidate for further investigation.

One of the most intriguing aspects of this compound is its potential interaction with biological targets that are involved in disease pathogenesis. For instance, benzoxazepine derivatives have been shown to interact with various enzymes and receptors, including those involved in neurotransmitter signaling. The sulfonamide group can also serve as a pharmacophore for binding to specific protein targets, thereby modulating their activity.

The synthesis of N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3-fluoro-4-methoxybenzene-1-sulfonamide involves multiple steps that require careful optimization to ensure high yield and purity. The construction of the benzoxazepine core typically involves cyclization reactions between appropriate precursors under controlled conditions. The introduction of the ethyl group at the 4-position and the oxo group at the 5-position can be achieved through selective functionalization techniques.

The subsequent installation of the sulfonamide group requires careful consideration to avoid unwanted side reactions. This often involves nucleophilic substitution reactions or condensation reactions with appropriate sulfonyl chlorides or sulfonyl azides. The fluoro substituent at the 3-position can be introduced through fluorination reactions or by incorporating fluorinated intermediates during synthesis.

The pharmacological evaluation of N-(4-ethyl-5-oxyo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3-fluoro-4-methoxybenzene-1-sulfonamide) has been a focus of recent research efforts. Preclinical studies have demonstrated its potential as an inhibitor of various enzymes and receptors relevant to CNS disorders. Additionally, its ability to modulate neurotransmitter release has been explored in models of depression and anxiety.

The compound's interaction with biological targets has been investigated using both computational modeling and experimental techniques. Molecular docking studies have provided insights into how this molecule binds to its target proteins and how structural modifications can enhance its binding affinity. Experimental validation through enzyme inhibition assays and receptor binding studies has further supported these findings.

The synthetic pathways for N-(4-et